Cas no 1806967-90-7 (2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806967-90-7
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4865471
• Update Time: 2025-06-08

2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-5-1-4(2-12)6(3-13)14-7(5)8(10)11/h1,8H,3,13H2
• InChI Key： SCDBCNXFWOVQBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(CN)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1806967-90-7)

2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1806967-90-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes an aminomethyl group, a chloro substituent, a cyano group, and a difluoromethyl moiety, all attached to a pyridine ring. These functional groups contribute to the compound's diverse reactivity and biological properties.

The aminomethyl group is a key feature of this compound, providing it with nucleophilic and basic properties that can facilitate various chemical reactions. The presence of the chloro substituent adds electrophilic character and can influence the compound's solubility and reactivity. The cyano group is known for its strong electron-withdrawing effect, which can enhance the compound's stability and reactivity in certain environments. Lastly, the difluoromethyl moiety introduces fluorine atoms, which are known for their ability to modulate biological activity and improve pharmacokinetic properties.

In the context of medicinal chemistry, 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in various signaling pathways associated with diseases such as cancer and inflammation.

The cyano group in particular has been found to play a crucial role in enhancing the compound's potency and selectivity. This is due to its ability to form hydrogen bonds with target proteins, thereby stabilizing the protein-ligand complex. Additionally, the difluoromethyl moiety has been shown to improve the metabolic stability of the compound, reducing its susceptibility to degradation by hepatic enzymes. This property is highly desirable in drug development, as it can lead to improved bioavailability and reduced dosing frequency.

From a synthetic perspective, 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 5-chloro-3-cyano-6-(difluoromethyl)pyridine with an appropriate amine or amine derivative under controlled conditions. The resulting product can then be further modified through various functional group transformations to generate a range of structurally related compounds with diverse biological activities.

In addition to its potential as a therapeutic agent, 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine has also been studied for its use as an intermediate in the synthesis of other bioactive molecules. Its versatile reactivity makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated and screened for their biological activity.

Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions involving 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine. Molecular docking studies have provided insights into how this compound binds to specific protein targets at the atomic level, helping researchers design more potent and selective derivatives. These computational tools have also been used to predict the pharmacokinetic properties of the compound, such as its solubility, permeability, and metabolic stability.

In conclusion, 2-(Aminomethyl)-5-chloro-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1806967-90-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with diverse reactivity and biological properties, making it an attractive candidate for drug discovery efforts. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.